6-(aminomethyl)-5-methyl-1,2-dihydropyridin-2-one dihydrochloride
Overview
Description
6-(Aminomethyl)-5-methyl-1,2-dihydropyridin-2-one dihydrochloride (6-AM-5-Me-1,2-DHP-2-one dihydrochloride) is an organic compound belonging to the class of pyridines. It is a white, crystalline solid with a molecular weight of 340.22 g/mol and a melting point of 164-165°C. 6-AM-5-Me-1,2-DHP-2-one dihydrochloride is used in a variety of applications, including synthesis, scientific research, and laboratory experiments.
Scientific Research Applications
6-AM-5-Me-1,2-DHP-2-one dihydrochloride has a wide range of applications in scientific research. It has been used as a substrate for the synthesis of various compounds, including polymers, peptides, and other organic molecules. It has also been used as an intermediate in the synthesis of various drugs, such as anti-cancer drugs and antifungal agents. In addition, it has been used in the study of enzyme kinetics and protein-ligand interactions.
Mechanism of Action
The mechanism of action of 6-AM-5-Me-1,2-DHP-2-one dihydrochloride is not well understood. However, it is believed to act as a substrate for various enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It is also believed to interact with various proteins, including G-proteins, which are involved in signal transduction pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-AM-5-Me-1,2-DHP-2-one dihydrochloride are not well understood. However, it is believed to interact with various proteins, including G-proteins, which are involved in signal transduction pathways. In addition, it has been used in the study of enzyme kinetics and protein-ligand interactions. It is also believed to act as a substrate for various enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds.
Advantages and Limitations for Lab Experiments
6-AM-5-Me-1,2-DHP-2-one dihydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable at room temperature. It is also soluble in a variety of solvents, including water, methanol, and ethanol. However, 6-AM-5-Me-1,2-DHP-2-one dihydrochloride is toxic and should be handled with care.
Future Directions
There are several potential future directions for 6-AM-5-Me-1,2-DHP-2-one dihydrochloride. It could be used as a substrate for the synthesis of various compounds, such as polymers and peptides. It could also be used in the study of enzyme kinetics and protein-ligand interactions. In addition, it could be used in the development of new drugs, such as anti-cancer drugs and antifungal agents. Finally, it could be used in the study of signal transduction pathways, which could lead to the development of new therapeutic strategies.
Synthesis Methods
6-AM-5-Me-1,2-DHP-2-one dihydrochloride can be synthesized via a two-step process, starting with the reaction of 6-amino-5-methylpyridin-2-one and acetic anhydride in the presence of pyridine. This reaction yields 6-amino-5-methyl-1,2-dihydropyridin-2-one. The second step involves the reaction of 6-amino-5-methyl-1,2-dihydropyridin-2-one with hydrochloric acid to yield 6-AM-5-Me-1,2-DHP-2-one dihydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(aminomethyl)-5-methyl-1,2-dihydropyridin-2-one dihydrochloride involves the reaction of 5-methyl-1,2-dihydropyridin-2-one with formaldehyde and ammonium chloride, followed by reduction with sodium borohydride and quaternization with hydrochloric acid.", "Starting Materials": [ "5-methyl-1,2-dihydropyridin-2-one", "Formaldehyde", "Ammonium chloride", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: 5-methyl-1,2-dihydropyridin-2-one is reacted with formaldehyde and ammonium chloride in the presence of acetic acid to form 6-(aminomethyl)-5-methyl-1,2-dihydropyridin-2-one.", "Step 2: The resulting product from step 1 is then reduced with sodium borohydride in methanol to form 6-(aminomethyl)-5-methylpyridin-2-ol.", "Step 3: The final step involves quaternization of the amine group with hydrochloric acid to form 6-(aminomethyl)-5-methyl-1,2-dihydropyridin-2-one dihydrochloride." ] } | |
CAS RN |
2551119-24-3 |
Molecular Formula |
C7H12Cl2N2O |
Molecular Weight |
211.1 |
Purity |
95 |
Origin of Product |
United States |
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